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Compound of Interest

2-Methyl-4-(2-methylphenyl)-1-
Compound Name:

butene
CAS No.: 731772-15-9
Cat. No.: B1319142
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CAS Registry Number: 731772-15-9 Document Type: Technical Whitepaper & Safety Analysis
Version: 1.0 | Status: Research Grade

Executive Summary & Chemical Identity

2-Methyl-4-(2-methylphenyl)-1-butene is a specialized C12 aromatic-alkene building block
used primarily in the synthesis of complex organic frameworks, pharmaceutical intermediates,
and potentially as a precursor in fragrance chemistry. Its structure features a terminal 1,1-
disubstituted alkene (isobutylene moiety) tethered to an ortho-substituted toluene ring.

This guide moves beyond the standard Safety Data Sheet (SDS) to provide a mechanistic
understanding of the compound's reactivity, stability, and handling protocols.

Chemical Characterization
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Parameter Specification

IUPAC Name 1-(3-methyl-3-buten-1-yl)-2-methylbenzene

2-Methyl-4-(o-tolyl)-1-butene; o-Tolyl-
Common Synonyms )
isopentenyl analog

Molecular Formula Ci2H1e

Molecular Weight 160.26 g/mol

SMILES CC1=CC=CC=C1CCC(=C)C
Physical State Colorless to pale yellow liquid
Predicted Boiling Point ~215-225 °C (at 760 mmHQ)
Predicted Density 0.88 + 0.05 g/cm?3

Hazard Identification & Toxicology (GHS Analysis)

Note: As a specialized research chemical, specific toxicological data may be sparse. The
following classification is derived from Structure-Activity Relationships (SAR) of structurally
similar alkylbenzenes and terminal alkenes.

Core Hazards

The compound combines the lipophilicity of an aromatic hydrocarbon with the reactivity of a
terminal alkene.

o Aspiration Hazard (Category 1): Due to its likely low viscosity and surface tension, ingestion
can lead to severe chemical pneumonitis.

« Skin Irritation (Category 2): Solvents of this class strip dermal lipids, causing irritation and
dermatitis upon repeated exposure.

e Aquatic Toxicity (Chronic Category 2): High LogP (predicted >4.0) suggests bioaccumulation
potential and toxicity to aquatic life.

Reactivity Alerts
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» Peroxide Formation: While less prone than ethers, the allylic positions (adjacent to the
double bond) and benzylic positions are susceptible to autoxidation upon prolonged
exposure to air, forming hydroperoxides.

o Polymerization: The terminal 1,1-disubstituted alkene is susceptible to acid-catalyzed
polymerization or dimerization, particularly in the presence of Lewis acids (e.g., AlClz, BFs3).

Handling, Storage & Stability Protocols

Directive: Treat as a high-value, reactive intermediate. Do not store under ambient atmospheric
conditions for extended periods.

Storage Architecture

e Atmosphere: Store under Argon or Nitrogen blanket.

o Temperature: Refrigeration (2—-8 °C) recommended to inhibit slow oxidation or
oligomerization.

o Container: Amber glass with Teflon-lined caps to prevent photochemical degradation and cap
liner leaching.

Experimental Handling (The "Self-Validating™ Protocol)

When using this reagent in synthesis (e.g., Heck coupling, hydroboration), ensure the quality of
the material before commitment to the batch.

Pre-Reaction Validation Step:

e TLC Check: Run on Silica Gel (Hexane:EtOAc 95:5). The alkene should appear as a single
UV-active spot (254 nm) and stain with KMnOa (brown spot indicating unsaturation).

o Peroxide Test: If the bottle has been opened previously, test with starch-iodide paper. A blue
result indicates peroxide accumulation; purification via silica plug filtration is required.

Emergency Response & First Aid

This decision tree outlines the critical response steps for exposure or containment failure.
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Incident Detected

Identify Exposure Type

Dermal/Eye Contact

/ '

Inhalation/Vapor Spill/Leak

1. Flush 15 min 1. Move to fresh air 1. Evacuate & Ventilate
2. Remove contam. clothing 2. Oxygen if breathing difficult 2. Absorb with sand/vermiculite
3. Seek medical if irritation persists 3. Monitor for pulmonary edema 3. NO WATER JETS (spreads oil)
Medical Note

Do NOT induce vomiting

(Aspiration Risk)

Click to download full resolution via product page

Figure 1: Emergency Response Decision Tree for Hydrocarbon Exposure.

Synthesis & Reactivity Pathways

Understanding how 2-Methyl-4-(2-methylphenyl)-1-butene is synthesized and how it
degrades is crucial for troubleshooting experimental failures.

Synthesis Logic

The compound is typically accessed via Grignard Coupling or Suzuki-Miyaura Cross-Coupling.
A common robust route involves the coupling of o-tolylmagnesium bromide with a methallyl
electrophile extended by one carbon unit, or via a Wittig reaction.

Degradation & Reactivity Map
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The following diagram illustrates the chemical fate of the molecule under stress conditions
(Oxidation vs. Acidic conditions).
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Figure 2: Reactivity and degradation pathways. Note the susceptibility to both radical oxidation
and cationic polymerization.

Ecological & Disposal Considerations

o Ecotoxicity: As a C12 hydrocarbon, this compound is expected to have low water solubility
(<1 mg/L) and high adsorption to soil sediment. It is toxic to aquatic organisms with long-

lasting effects.

e Disposal:
o DO NOT discharge into drains or sewage systems.
o Collect as Halogen-Free Organic Waste.

o Incineration in a licensed chemical destructor equipped with an afterburner and scrubber
is the mandatory disposal method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1319142/docs?utm_src=pdf-body#technical-safety-handling-guide-2-methyl-4-2-methylphenyl-1-butene
https://www.bldpharm.com/products/1194-56-5.html
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubchem.ncbi.nlm.nih.gov%2F
https://www.google.com/url?sa=E&q=https%3A%2F%2Funece.org%2Ftransport%2Fstandards%2Ftransport%2Fdangerous-goods%2Fghs-rev10-2023
https://pubchem.ncbi.nlm.nih.gov/compound/1E_-3-methyl-1_3-butadienyl_benzene
https://pubchem.ncbi.nlm.nih.gov/compound/20572
https://www.benchchem.com/product/b1319142?utm_src=pdf-custom-synthesis#bc-rfq
https://www.bldpharm.com/products/1194-56-5.html
https://pubchem.ncbi.nlm.nih.gov/compound/1E_-3-methyl-1_3-butadienyl_benzene
https://pubchem.ncbi.nlm.nih.gov/compound/1E_-3-methyl-1_3-butadienyl_benzene
https://pubchem.ncbi.nlm.nih.gov/compound/20572
https://pubchem.ncbi.nlm.nih.gov/compound/20572
https://www.benchchem.com/product/b1319142/docs#technical-safety-handling-guide-2-methyl-4-2-methylphenyl-1-butene
https://www.benchchem.com/product/b1319142/docs#technical-safety-handling-guide-2-methyl-4-2-methylphenyl-1-butene
https://www.benchchem.com/product/b1319142/docs#technical-safety-handling-guide-2-methyl-4-2-methylphenyl-1-butene
https://www.benchchem.com/product/b1319142/docs#technical-safety-handling-guide-2-methyl-4-2-methylphenyl-1-butene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1319142?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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